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Compound of Interest

Compound Name: (1-Cyanoethyl)urea

CAS No.: 1250694-76-8

Cat. No.: B1526529

Get Quote

This guide provides essential safety protocols and handling procedures for (1-
Cyanoethyl)urea in a research and development setting. Given the absence of specific safety

data for (1-Cyanoethyl)urea, this document synthesizes information from safety data sheets

(SDS) of structurally similar compounds, namely 1-Cyanoacetyl-3-ethyl urea and

(Cyanomethyl)urea, to establish a robust framework for safe handling. The procedural

guidance herein is designed to empower researchers, scientists, and drug development

professionals with the knowledge to manage this chemical responsibly, minimizing exposure

and ensuring a safe laboratory environment.

Immediate Safety and Hazard Assessment
(1-Cyanoethyl)urea is a chemical that requires careful handling due to its chemical structure,

which includes a reactive cyano group. While specific toxicological data for this compound is

not readily available, the precautionary principle dictates that it should be treated as a

hazardous substance. Based on data from analogous compounds, (1-Cyanoethyl)urea is

presumed to be a skin and eye irritant, and may cause respiratory irritation.[1] Furthermore,

compounds containing a cyano group can be toxic if ingested, inhaled, or absorbed through the

skin.[2]
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Key Potential Hazards:

Acute Toxicity: Potential for harm if swallowed, inhaled, or in contact with skin.[2]

Skin and Eye Irritation: May cause serious eye irritation and skin irritation upon contact.[1]

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.[1]

Hazardous Combustion: When heated to decomposition, it may release toxic fumes,

including carbon oxides, hydrogen cyanide, and nitrogen oxides.[1]

Due to these potential hazards, a thorough risk assessment should be conducted before any

handling of (1-Cyanoethyl)urea.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical to ensure personal safety when handling (1-
Cyanoethyl)urea. The following table outlines the minimum required PPE.

Body Part Required PPE Rationale

Eyes/Face
Safety glasses with side

shields or goggles.[1]

To protect against splashes

and airborne particles that

could cause serious eye

irritation.

Skin

Chemical-resistant gloves

(Nitrile or Neoprene

recommended) and a lab coat

or protective suit.[3][4]

To prevent skin contact, which

may cause irritation or toxic

effects.[2]

Respiratory

A NIOSH/MSHA-approved

respirator should be worn if

exposure limits are exceeded

or if irritation is experienced.[1]

To prevent inhalation of dust or

aerosols that may cause

respiratory irritation.

Important Considerations for PPE:
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Glove Selection: Always consult the glove manufacturer's compatibility chart to ensure the

chosen material is resistant to (1-Cyanoethyl)urea.

Proper Use: Training on the correct donning, doffing, and disposal of PPE is essential to

prevent cross-contamination.[5]

Hygiene: Always wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Operational Plan: From Receipt to Disposal
A clear and logical workflow is essential for the safe handling of (1-Cyanoethyl)urea. The

following diagram illustrates the key stages of the operational plan.
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Receiving & Storage

Handling & Use

Spill & Emergency

Waste Disposal

Receiving:
Inspect container for damage.

Verify label.

Storage:
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

Upon receipt

Pre-Handling:
Review SDS of similar compounds.

Don appropriate PPE.

For use

Handling:
Use in a well-ventilated area or fume hood.

Avoid creating dust.

Post-Handling:
Decontaminate work surfaces.

Properly remove and dispose of PPE.

Waste Collection:
Collect in a labeled, sealed container.

After use

Spill Response:
Evacuate area.
Contain spill.

Follow cleanup protocol.

First Aid:
Follow specific first aid measures for exposure.

Disposal:
Dispose of as hazardous waste according to local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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